Cas no 1037161-31-1 (2-Chloro-6-(N,N-diethylamino)benzylamine)

• Product Name: 2-Chloro-6-(N,N-diethylamino)benzylamine
• CAS No: 1037161-31-1
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• MDL: MFCD11191620
• CID: 4568945
• Update Time: 2025-06-13

2-Chloro-6-(N,N-diethylamino)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-chloro-N,N-diethylaniline
• 2-Chloro-6-(N,N-diethylamino)benzylamine

• MDL： MFCD11191620
• Inchi： 1S/C11H17ClN2/c1-3-14(4-2)11-7-5-6-10(12)9(11)8-13/h5-7H,3-4,8,13H2,1-2H3
• InChI Key： RFJNYRHCJBCEFM-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1=CC=CC(Cl)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Chloro-6-(N,N-diethylamino)benzylamine

Comprehensive Overview of 2-Chloro-6-(N,N-diethylamino)benzylamine (CAS No. 1037161-31-1)

2-Chloro-6-(N,N-diethylamino)benzylamine (CAS No. 1037161-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and diethylamino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H17ClN2, offers a balance of reactivity and stability, making it valuable for applications in drug discovery and material science.

In recent years, the demand for 2-Chloro-6-(N,N-diethylamino)benzylamine has surged due to its role in developing small-molecule inhibitors and ligands for receptor studies. Researchers are particularly interested in its potential to modulate enzyme activity and signal transduction pathways, aligning with trends in precision medicine and targeted therapy. The compound’s CAS No. 1037161-31-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 2-Chloro-6-(N,N-diethylamino)benzylamine is synthesized via multistep organic reactions, including amination and chlorination processes. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification and analytical validation. The compound’s solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings.

Environmental and safety considerations are also pivotal when handling 2-Chloro-6-(N,N-diethylamino)benzylamine. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics highly searched by professionals in the field.

The compound’s nomenclature, 2-Chloro-6-(N,N-diethylamino)benzylamine, often appears in queries related to structure-activity relationships (SAR) and molecular docking. Its benzylamine core is a common motif in central nervous system (CNS) drug candidates, linking it to trending research on neurodegenerative diseases and psychiatric disorders. Such associations amplify its visibility in scientific literature and patent filings.

In summary, 2-Chloro-6-(N,N-diethylamino)benzylamine (CAS No. 1037161-31-1) exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications, coupled with rigorous quality control protocols, position it as a cornerstone in modern medicinal chemistry. As interest grows in high-throughput screening and computational modeling, this compound is poised to remain a focal point in scientific exploration.